Cas no 1773508-01-2 (cis-3-(difluoromethyl)cyclobutanecarboxylic acid)

• Product Name: cis-3-(difluoromethyl)cyclobutanecarboxylic acid
• CAS No: 1773508-01-2
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• CID: 5102918
• Update Time: 2026-03-03

cis-3-(difluoromethyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-3-(difluoromethyl)cyclobutane-1-carboxylic acid
• cis-3-(difluoromethyl)cyclobutanecarboxylic acid

• Inchi： 1S/C6H8F2O2/c7-5(8)3-1-4(2-3)6(9)10/h3-5H,1-2H2,(H,9,10)/t3-,4+
• InChI Key： XRSUGPIWOGKMJP-ZXZARUISSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H](C(F)F)C1

Additional information on cis-3-(difluoromethyl)cyclobutanecarboxylic acid

cis-3-(difluoromethyl)cyclobutanecarboxylic acid: A Comprehensive Overview

cis-3-(difluoromethyl)cyclobutanecarboxylic acid, also known by its CAS number 1773508-01-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique cyclobutane ring structure, which imparts distinctive chemical and physical properties. Recent studies have highlighted its potential applications in drug design, polymer synthesis, and as a building block in organic synthesis.

The synthesis of cis-3-(difluoromethyl)cyclobutanecarboxylic acid has been explored through various methodologies, including ring-closing metathesis and enyne cyclization. These methods have been optimized to achieve high yields and selectivity, making the compound more accessible for research and industrial applications. The use of transition metal catalysts, such as ruthenium-based catalysts, has been particularly effective in facilitating the formation of the cyclobutane ring.

One of the most notable aspects of this compound is its chemical stability under various conditions. Studies have shown that cis-3-(difluoromethyl)cyclobutanecarboxylic acid exhibits excellent thermal stability, making it suitable for high-temperature applications. Additionally, its solubility properties have been extensively studied, revealing that it is highly soluble in polar solvents but less so in non-polar solvents, which is advantageous for certain separation and purification processes.

In terms of biological activity, recent research has focused on the potential of cis-3-(difluoromethyl)cyclobutanecarboxylic acid as a lead compound in drug discovery. Its ability to act as a ligand for various enzymes and receptors has been explored, with promising results in preliminary assays. This has led to further investigations into its role in therapeutic areas such as oncology and neurodegenerative diseases.

The environmental impact of cis-3-(difluoromethyl)cyclobutanecarboxylic acid has also been a topic of interest. Studies have shown that the compound degrades under specific environmental conditions, with microbial activity playing a significant role in its biodegradation. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, cis-3-(difluoromethyl)cyclobutanecarboxylic acid (CAS No: 1773508-01-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable tool in both academic research and industrial development.